Cas no 2098087-73-9 (methyl 2-(1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetate)

• Product Name: methyl 2-(1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetate
• CAS No: 2098087-73-9
• MF: C₉H₈F₃N₃O₂
• MW: 247.1739320755
• CID: 5728455
• PubChem ID: 121213679
• Update Time: 2025-05-19

methyl 2-(1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• AKOS026724150
• methyl 2-(1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetate
• methyl 2-[1-(cyanomethyl)-3-(trifluoromethyl)pyrazol-4-yl]acetate
• 2098087-73-9
• F2198-5320
• 1H-Pyrazole-4-acetic acid, 1-(cyanomethyl)-3-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C9H8F3N3O2/c1-17-7(16)4-6-5-15(3-2-13)14-8(6)9(10,11)12/h5H,3-4H2,1H3
• InChI Key： XZZDEHSTAFOQHL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(CC#N)N=1)CC(=O)OC)(F)F

Computed Properties

• Exact Mass: 247.05686099g/mol
• Monoisotopic Mass: 247.05686099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 314.8±42.0 °C(Predicted)
• pka: -2.59±0.10(Predicted)

Additional information on methyl 2-(1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetate

Methyl 2-(1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetate (CAS No. 2098087-73-9): A Comprehensive Overview

Methyl 2-(1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetate, identified by its CAS number 2098087-73-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a cyanomethyl group and a trifluoromethyl substituent, contribute to its unique chemical properties and potential applications.

The< strong>methyl 2-(1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetate molecule exhibits a complex interplay of electronic and steric effects, making it a valuable scaffold for medicinal chemists. The pyrazole ring itself is a well-known pharmacophore, frequently incorporated into drugs due to its ability to engage in hydrogen bonding and π-stacking interactions with biological targets. The< strong>cyanomethyl group introduces a polarized carbon center, which can enhance binding affinity through dipole interactions, while the< strong>trifluoromethyl group provides lipophilicity and metabolic stability, common features in successful drug candidates.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic effects. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific combination of functional groups in< strong>methyl 2-(1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetate positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of both the< strong>cyanomethyl and< strong>trifluoromethyl groups allows for diverse modifications, enabling chemists to explore various structural analogs with tailored biological activities. For instance, the cyanomethyl moiety can be further functionalized to introduce additional polar or charged groups, while the trifluoromethyl group can be used to fine-tune pharmacokinetic properties such as solubility and bioavailability.

The< strong>methyl 2-(1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetate compound has also garnered attention in the context of drug discovery pipelines. Its unique structural motif suggests potential interactions with enzymes and receptors involved in disease pathways. Researchers are particularly interested in exploring its activity against targets relevant to cancer, inflammation, and infectious diseases. Preliminary computational studies have indicated that this molecule may exhibit inhibitory effects on certain kinases and transcription factors, which are key players in many disease mechanisms.

The synthesis of< strong>methyl 2-(1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetate presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it more accessible than previously thought. Modern techniques such as cross-coupling reactions and palladium-catalyzed transformations have enabled the efficient construction of the pyrazole core and its functionalization with the desired substituents. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity.

In addition to its pharmaceutical potential, this compound may find applications in materials science and agrochemicals. The< strong>cyanomethyl group can serve as a handle for further derivatization, leading to polymers or surface-modified materials with specific properties. Similarly, the< strong>trifluoromethyl group is often employed in agrochemicals to enhance pesticidal or herbicidal activity due to its ability to improve binding affinity to biological targets.

The future direction of research on< strong>methyl 2-(1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetate is likely to focus on optimizing its synthetic routes and evaluating its biological activity in vitro and in vivo. Collaborative efforts between synthetic chemists and biologists will be crucial in deciphering its mechanism of action and identifying potential therapeutic applications. Furthermore, computational modeling may play a significant role in predicting how this molecule interacts with biological targets, thereby guiding experimental design.

In conclusion,< strong>methyl 2-(1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetate (CAS No. 2098087-73-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug development, while its synthetic accessibility allows for extensive exploration of analogs with tailored properties. As our understanding of biological systems continues to evolve, compounds like this are poised to play a crucial role in addressing some of the most pressing challenges in medicine.